Cas no 127745-39-5 (methyl cyano(hydroxyimino)formate)

• Product Name: methyl cyano(hydroxyimino)formate
• CAS No: 127745-39-5
• Molecular Formula: C₄H₄N₂O₃
• Molecular Weight: 128.08616065979
• CID: 4692716
• PubChem ID: 6861450

methyl cyano(hydroxyimino)formate Properties

Names and Identifiers

• Cyano-hydroxyimino-acetic acid methyl ester
• methyl (2E)-2-cyano-2-hydroxyiminoacetate
• (E)-methyl 2-cyano-2-(hydroxyimino)acetate
• Methyl (2E)-cyano(hydroxyimino)ethanoate
• methyl 2-cyano-2-(hydroxyimino)acetate
• methyl 2-cyano-2-(hydroxyimino)-acetate
• Acetic acid, cyanohydroxyimino-, methyl ester
• NSC158573
• STL449604
• NE34676
• Methyl (2E)-cyano(hydroxyimino)ethanoate #
• methyl (2Z)-2-cyano-2-hydroxyimin
• methyl cyano(hydroxyimino)formate

• InChIKey： ZTUBRMAHOKWHCL-ZZXKWVIFSA-N
• Inchi： 1S/C4H4N2O3/c1-9-4(7)3(2-5)6-8/h8H,1H3/b6-3+
• SMILES： O(C)C(/C(/C#N)=N/O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 9
• Complexity: 187
• XLogP3: 1
• Topological Polar Surface Area: 82.7

Experimental Properties

• Melting Point: 122-124 °C
• Flash Point: 267.4±30.1 °C
• Color/Form: NA

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes